4-fluoro-N-(4-hydroxyphenyl)benzenesulfonamide

• IUPAC Name: 4-fluoro-N-(4-hydroxyphenyl)benzenesulfonamide
• InChI: InChI=1S/C12H10FNO3S/c13-9-1-7-12(8-2-9)18(16,17)14-10-3-5-11(15)6-4-10/h1-8,14-15H
• InChI Key: BJEZQBZYTAKYBC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NS(=O)(=O)C2=CC=C(C=C2)F)O
• Molecular Formula: C12H10FNO3S
• Molecular Weight: 267.28 g/mol
• CAS No.: 333309-54-9

Description

4-Fluoro-N-(4-hydroxyphenyl)benzenesulfonamide is a chemical compound with the molecular formula C12H10FNO3S. Its average mass is 267.276 Da and its monoisotopic mass is 267.036530 Da.

Scientific Research Applications

Cytotoxic and Carbonic Anhydrase Inhibitory Effects A series of compounds including 4-[3-(4-hydroxyphenyl)-5-aryl-4,5-dihydro-pyrazol-1-yl]benzenesulfonamides have shown promising results in cytotoxicity experiments and as inhibitors of human carbonic anhydrase IX and XII. These findings indicate potential applications in developing novel anticancer agents (Gul et al., 2016).

Fluorometric Sensing for Metal Ions A pyrazoline derivative similar in structure to 4-fluoro-N-(4-hydroxyphenyl)benzenesulfonamide has been employed as a non-toxic, selective fluorometric “turn-off” sensor for detecting Hg2+ ions. This compound's ability to selectively bind to Hg2+ without interference from other metal ions highlights its potential for practical applications in detecting specific metal ions (Bozkurt & Gul, 2018).

Synthesis and Structural Characterization Studies have also focused on synthesizing derivatives of benzenesulfonamides, confirming their structures through various spectroscopic techniques. These studies provide a fundamental understanding of the molecular structures, paving the way for further biological applications (Gul et al., 2016).

Applications in Medicinal Chemistry

Inhibition of Cyclooxygenase-2 (COX-2) Compounds with a substituted benzenesulfonamide moiety have shown potential as selective inhibitors of COX-2, an enzyme involved in inflammation and pain. Modifications, such as fluorine substitution, have been found to enhance selectivity and potency for COX-2 inhibition (Pal et al., 2003).

Supramolecular Architecture The crystal structures of benzenesulfonamide derivatives have been studied to understand their supramolecular architecture. For instance, certain derivatives exhibit two-dimensional or three-dimensional architectures based on intermolecular interactions, which can be crucial for their biological activities (Rodrigues et al., 2015).

COX-2 Inhibitors for Rheumatoid Arthritis and Pain Management Studies have identified certain benzenesulfonamide derivatives as potent and selective COX-2 inhibitors, demonstrating oral activity in reducing inflammatory responses. These findings have led to the development of new therapeutic agents for conditions such as rheumatoid arthritis and acute pain (Hashimoto et al., 2002).